Cas no 671-18-1 (Benzene,1,1'-[(1Z)-1-fluoro-1,2-ethenediyl]bis-)

Benzene,1,1'-[(1Z)-1-fluoro-1,2-ethenediyl]bis- structure
671-18-1 structure
Product Name:Benzene,1,1'-[(1Z)-1-fluoro-1,2-ethenediyl]bis-
CAS No:671-18-1
MF:C14H11F
MW:198.235547304153
CID:522165
PubChem ID:5375542
Update Time:2025-04-19

Benzene,1,1'-[(1Z)-1-fluoro-1,2-ethenediyl]bis- Chemical and Physical Properties

Names and Identifiers

    • Benzene,1,1'-[(1Z)-1-fluoro-1,2-ethenediyl]bis-
    • [(Z)-1-fluoro-2-phenylethenyl]benzene
    • (Z)-(1-fluoro-2-phenylethenyl)benzene
    • (Z)-(1-fluoroethene-1,2-diyl)dibenzene
    • (Z)-1-fluoro-1,2-diphenylethene
    • (Z)-1-fluoro-1,2-diphenylethylene
    • (Z)-1-fluorostilbene
    • (Z)-2-fluoro-1,2-diphenylethene
    • AC1NT9M7
    • Benzene, 1,1'-(1-fluoro-1,2-ethenediyl)bis-, (E)-
    • CHEBI:115082
    • CHEMBL15130
    • NSC142256
    • NSC-142256
    • 1,2-diphenyl-(Z)-1-ethenyl fluoride
    • 671-18-1
    • DTXSID10418758
    • BDBM50111623
    • Inchi: 1S/C14H11F/c15-14(13-9-5-2-6-10-13)11-12-7-3-1-4-8-12/h1-11H/b14-11-
    • InChI Key: CYYFUQKVNOPWKY-KAMYIIQDSA-N
    • SMILES: F/C(=C\C1C=CC=CC=1)/C1C=CC=CC=1

Computed Properties

  • Exact Mass: 198.08453
  • Monoisotopic Mass: 198.084478513g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 207
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0
  • LogP: 4.15420
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